4'-Tert-butylbiphenyl-4-carbaldehyde

• IUPAC Name: 4-(4-tert-butylphenyl)benzaldehyde
• InChI: InChI=1S/C17H18O/c1-17(2,3)16-10-8-15(9-11-16)14-6-4-13(12-18)5-7-14/h4-12H,1-3H3
• InChI Key: UHHXWGURHVEIFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC=C(C=C2)C=O
• Molecular Formula: C17H18O
• Molecular Weight: 238.32 g/mol

Description

4'-Tert-butylbiphenyl-4-carbaldehyde is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the biphenyl family, which is known for its diverse range of biological and chemical properties. In

Scientific Research Applications

1. NMR Studies and Conformation Analysis

4'-Tert-butylbiphenyl-4-carbaldehyde has been studied using NMR (Nuclear Magnetic Resonance) methods. In one study, researchers explored the conformations of related compounds, highlighting the role of rotamers resulting from nitrogen–carbonyl bond rotation. This research contributes to understanding the structural behavior of similar chemical entities in various environments (Syakaev et al., 2006).

2. Application in Organic Optoelectronic Devices

Another application of compounds similar to this compound is in the field of organic optoelectronics. Research has been conducted on derivatives of this compound, indicating their potential as candidates for use in organic light-emitting devices (OLEDs) and for studying the fluorescent structure-property relationship of alkynyl-functionalized derivatives (Hu et al., 2013).

3. Use in Crystallography

In crystallography, this compound derivatives have been synthesized and analyzed. One study focused on the crystal structure of a related compound, providing insights into its geometric and electronic structure (Sonar et al., 2006).

4. Synthesis and Thermolysis Studies

Research on the synthesis and thermolysis of related carbaldehydes has been conducted, offering insights into the stability and reactivity of these compounds. This research is essential for understanding the chemical behavior of this compound in various reactions (L'abbé et al., 1993).

5. Microwave-Assisted Synthesis

Studies have also explored microwave-assisted synthesis methods involving compounds similar to this compound. These methods can lead to high-yielding preparations and novel chemical structures, contributing to the advancement of synthetic organic chemistry (Čikotienė et al., 2009).

6. Building Blocks in Stereocontrolled Synthesis

This compound and its derivatives serve as valuable building blocks in stereocontrolled synthesis. They have been used to prepare biologically interesting substances like amino acids and alkaloids, showcasing their versatility in synthetic organic chemistry (Alcaide & Almendros, 2002).